Cas no 3362-41-2 (3-(Dimethylamino)-2-methyl-1-propanol)

• Product Name: 3-(Dimethylamino)-2-methyl-1-propanol
• CAS No: 3362-41-2
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 4788673
• Update Time: 2025-08-04

3-(Dimethylamino)-2-methyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)-2-methyl-1-propanol

• Inchi： 1S/C6H15NO/c1-6(5-8)4-7(2)3/h6,8H,4-5H2,1-3H3
• InChI Key： FZASHPCRPMSFEG-UHFFFAOYSA-N
• SMILES： C(O)C(C)CN(C)C

Additional information on 3-(Dimethylamino)-2-methyl-1-propanol

3-(Dimethylamino)-2-methyl-1-propanol (CAS 3362-41-2): Properties, Applications, and Industry Insights

3-(Dimethylamino)-2-methyl-1-propanol (CAS 3362-41-2) is a versatile tertiary amino alcohol with significant applications across various industries. This compound, also known as DMAMP (Dimethylaminomethylpropanol), features a unique molecular structure combining both amine and alcohol functional groups, making it valuable for pH adjustment, catalysis, and surface modification applications.

The chemical formula C6H15NO and molecular weight of 117.19 g/mol give this compound distinct physicochemical properties. With a boiling point of approximately 160-162°C and density of 0.89 g/cm³, 3-(Dimethylamino)-2-methyl-1-propanol demonstrates excellent solubility in water and most organic solvents, a characteristic that enhances its utility in formulation chemistry.

Recent market trends show growing interest in DMAMP-based formulations, particularly in the personal care industry where consumers increasingly demand mild pH adjusters and skin-friendly ingredients. This aligns with the global shift toward green chemistry and sustainable formulations, as the compound offers advantages over traditional alkaline agents in terms of irritation potential and environmental impact.

In industrial applications, CAS 3362-41-2 serves as an effective corrosion inhibitor in water treatment systems and as a curing agent in epoxy resin formulations. The compound's ability to act as both a proton acceptor and hydrogen bond former makes it particularly valuable in polymer chemistry, where it contributes to improved material properties and processing characteristics.

The pharmaceutical industry utilizes 3-(Dimethylamino)-2-methyl-1-propanol as a chiral building block for drug synthesis. Its stereochemistry allows for the creation of optically active compounds, meeting the growing demand for enantiomerically pure pharmaceuticals. Recent research publications highlight its potential in developing novel CNS-active compounds, though these applications remain in exploratory stages.

From a regulatory perspective, DMAMP complies with major international chemical regulations when handled properly. Manufacturers and users should consult current REACH and TSCA listings for specific compliance requirements. The compound's LD50 values and ecotoxicity data suggest moderate toxicity typical of many amino alcohols, necessitating standard laboratory precautions during handling.

The global market for amino alcohol derivatives like 3-(Dimethylamino)-2-methyl-1-propanol is projected to grow at a CAGR of 4.2% through 2028, driven by expanding applications in coatings, adhesives, and personal care products. Asia-Pacific currently dominates production and consumption, with significant capacity expansions planned in China and India to meet regional demand.

Technical grade CAS 3362-41-2 typically assays at ≥98% purity, with some specialty grades reaching 99.5% for sensitive applications. Analytical methods for quality control include GC-MS, HPLC, and titrimetric techniques to verify amine content and impurity profiles. Storage recommendations suggest keeping the material in tightly sealed containers under inert atmosphere to prevent oxidative degradation and moisture absorption.

Emerging research explores the use of DMAMP in CO2 capture technologies, leveraging its amine functionality for gas absorption. This application aligns with current environmental priorities and could represent a significant growth area as carbon emission regulations tighten worldwide. The compound's regenerative absorption characteristics show promise in pilot-scale testing.

Formulators appreciate 3-(Dimethylamino)-2-methyl-1-propanol for its compatibility with various surfactant systems and synergistic effects with other pH modifiers. Its buffering capacity in the pH 8-10 range makes it particularly useful in hair care products and cleaning formulations where mild alkalinity is desired without the harshness of stronger bases.

Recent patent activity reveals innovative applications of CAS 3362-41-2 in electronic materials, particularly as a component in photoresist developers and semiconductor cleaning solutions. The electronics industry's continuous miniaturization demands create opportunities for specialty chemicals with precise performance characteristics, a niche where this compound shows potential.

From a synthetic chemistry perspective, 3-(Dimethylamino)-2-methyl-1-propanol serves as a valuable intermediate for producing quaternary ammonium compounds and other cationic surfactants. Its branched alkyl chain contributes to enhanced surface activity compared to linear analogs, making derived products effective in applications requiring wetting and emulsification.

Quality specifications for DMAMP typically include limits on residual solvents, heavy metals, and color, with exact requirements varying by application. Cosmetic-grade material follows stricter purity standards, often requiring additional testing for allergen content and microbiological purity to meet international cosmetic ingredient regulations.

The compound's structure-activity relationship continues to attract academic interest, with computational chemistry studies modeling its interactions in various systems. These investigations help predict performance in new applications and guide molecular modifications to enhance specific properties while maintaining favorable toxicological profiles.

As industries increasingly adopt green chemistry principles, 3-(Dimethylamino)-2-methyl-1-propanol gains attention for its potential in biobased formulations. While currently petroleum-derived, research explores routes to produce the compound from renewable feedstocks, which could significantly improve its sustainability profile and market positioning in environmentally conscious sectors.